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Compound of Interest

Compound Name: 3-Chloro-4-nitro-1H-indole

CAS No.: 208511-07-3

Cat. No.: B1590663

Get Quote

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a

multitude of natural products, pharmaceuticals, and biologically active compounds.[1] Its

unique electronic properties and versatile reactivity have made it a "privileged structure" in drug

discovery. The strategic placement of substituents onto the indole ring can dramatically

modulate its physicochemical properties and biological activity. This guide focuses on a

specific, albeit less documented, derivative: 3-Chloro-4-nitro-1H-indole.

It is important to note that a dedicated CAS (Chemical Abstracts Service) number for 3-Chloro-
4-nitro-1H-indole could not be readily identified in comprehensive chemical databases. This

suggests that it is a novel or less-common isomer. Consequently, this guide has been

meticulously compiled by extrapolating data from closely related, commercially available

isomers and foundational principles of indole chemistry. The insights provided herein are

intended to serve as a robust theoretical and practical framework for researchers interested in

the synthesis and application of this promising molecule.

Physicochemical and Structural Characteristics
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The fundamental properties of 3-Chloro-4-nitro-1H-indole are derived from its molecular

formula, C₈H₅ClN₂O₂. A detailed comparison with its known isomers provides a predictive

baseline for its characteristics.

Property
3-Chloro-4-nitro-
1H-indole
(Predicted)

3-chloro-7-nitro-1H-
indole[2][3][4][5]

4-chloro-7-nitro-1H-
indole

CAS Number Not readily available 165669-14-7 96831-52-6

Molecular Formula C₈H₅ClN₂O₂ C₈H₅ClN₂O₂ C₈H₅ClN₂O₂

Molecular Weight 196.59 g/mol 196.59 g/mol 196.59 g/mol

IUPAC Name
3-Chloro-4-nitro-1H-

indole

3-chloro-7-nitro-1H-

indole

4-chloro-7-nitro-1H-

indole

InChI Key

Predicted:

ZJBCXJFLCFCAJO-

UHFFFAOYSA-N

QDGYVAQMPDTWIE

-UHFFFAOYSA-N

NDHBCNHRLXZLGN-

UHFFFAOYSA-N

Physical Form
Predicted: Yellow to

brown solid
Yellow solid Not specified

Purity Not applicable ≥97% Not specified

Storage Temperature Predicted: 2-8°C 0-8°C Not specified

Proposed Synthesis and Mechanistic Rationale
The synthesis of 3-Chloro-4-nitro-1H-indole can be approached through several strategic

routes, primarily involving the sequential introduction of the chloro and nitro functionalities onto

the indole scaffold. The choice of the synthetic pathway is dictated by the directing effects of

the substituents on the indole ring.

Synthetic Pathway: Nitration of 3-Chloro-1H-indole
A plausible and efficient route involves the electrophilic nitration of commercially available 3-

chloro-1H-indole. The C3 position of the indole ring is typically the most nucleophilic and prone

to electrophilic attack. However, with the C3 position already occupied by a chlorine atom, the
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incoming electrophile (the nitronium ion, NO₂⁺) will be directed to other positions on the ring.

The chloro substituent is an ortho-, para-directing deactivator. In the context of the indole ring

system, nitration is expected to occur on the benzene portion of the molecule. The most likely

position for nitration would be C4, influenced by the directing effect of the pyrrole nitrogen.

Proposed Synthesis of 3-Chloro-4-nitro-1H-indole

3-Chloro-1H-indole

3-Chloro-4-nitro-1H-indole

Nitration

HNO₃ / H₂SO₄

Key Reactivity: Reduction of the Nitro Group

3-Chloro-4-nitro-1H-indole

4-Amino-3-chloro-1H-indole

Reduction

Reducing Agent
(e.g., SnCl₂/HCl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 3-chloro-7-nitro-1H-indole | 165669-14-7 [sigmaaldrich.com]

3. 3-CHLORO-7-NITRO-1H-INDOLE | 165669-14-7 [chemicalbook.com]

4. 3-Chloro-7-nitro-1H-indole | 165669-14-7 | FC147708 [biosynth.com]

5. 3-chloro-7-nitro-1H-indole | C8H5ClN2O2 | CID 11622503 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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